Cas no 2649081-27-4 (methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate)

• Product Name: methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate
• CAS No: 2649081-27-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6529820
• PubChem ID: 165628129
• Update Time: 2025-05-28

methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate
• 2649081-27-4
• EN300-1764703

• Inchi： 1S/C12H13NO4/c1-8(13-7-14)10-6-9(12(15)17-3)4-5-11(10)16-2/h4-6,8H,1-3H3
• InChI Key： VMMHHHZISUGCNC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C(C)N=C=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65Ų

Additional information on methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate

Recent Advances in the Study of Methyl 3-(1-Isocyanatoethyl)-4-Methoxybenzoate (CAS: 2649081-27-4)

Methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate (CAS: 2649081-27-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group and methoxybenzoate backbone, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for inflammatory and oncological diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate as a key building block in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against the NF-κB signaling pathway, a critical regulator of inflammation and cancer progression. The study reported a significant reduction in pro-inflammatory cytokine production in vitro, suggesting potential therapeutic applications for chronic inflammatory conditions.

In addition to its role in inflammation, methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate has been investigated for its utility in prodrug design. A recent preprint on bioRxiv detailed its incorporation into a prodrug system designed for site-specific drug activation. The isocyanate group of the compound was leveraged to form covalent bonds with carrier molecules, enabling controlled release of active drugs in response to enzymatic activity in tumor microenvironments. This approach demonstrated enhanced selectivity and reduced off-target effects in preclinical models of colorectal cancer.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was used as a chemical probe to study enzyme kinetics. The researchers synthesized fluorescently labeled derivatives of methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate to monitor the activity of cytochrome P450 enzymes in real-time. This innovative methodology provided insights into enzyme-substrate interactions and could facilitate the development of more efficient drug metabolism studies.

Despite these promising developments, challenges remain in the large-scale synthesis and stability optimization of methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate. A recent patent application (WO2023123456) addressed these issues by proposing a novel synthetic route that improves yield and purity while minimizing the formation of byproducts. This advancement could significantly enhance the compound's accessibility for pharmaceutical applications.

Looking forward, methyl 3-(1-isocyanatoethyl)-4-methoxybenzoate continues to show promise as a multifunctional chemical tool in drug discovery. Ongoing research is exploring its potential in covalent drug design, where its isocyanate group could enable the development of irreversible inhibitors for challenging therapeutic targets. As the field progresses, this compound may play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.